Cas no 66762-71-8 (ethyl 4-(tert-butylthio)-3-oxobutanoate)

• Product Name: ethyl 4-(tert-butylthio)-3-oxobutanoate
• CAS No: 66762-71-8
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 2108921
• PubChem ID: 10465978
• Update Time: 2025-04-21

ethyl 4-(tert-butylthio)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(tert-butylthio)-3-oxobutanoate
• SCHEMBL170105
• 4-tert-Butylsulfanyl-3-oxo-butyric acid ethyl ester
• DB-319441
• AKOS008954601
• 66762-71-8
• YZXKKCHEJQGOBN-UHFFFAOYSA-N

• Inchi： 1S/C10H18O3S/c1-5-13-9(12)6-8(11)7-14-10(2,3)4/h5-7H2,1-4H3
• InChI Key： YZXKKCHEJQGOBN-UHFFFAOYSA-N
• SMILES： S(CC(CC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.09766561Da
• Monoisotopic Mass: 218.09766561Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.7Ų